Cas no 2138562-14-6 (3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine)

• Product Name: 3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine
• CAS No: 2138562-14-6
• MF: C₁₄H₁₇BrN₄
• MW: 321.215581655502
• CID: 5941765
• PubChem ID: 165796329
• Update Time: 2025-07-15

3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine
• 3-(5-bromopyridin-3-yl)-1-[(3-methylcyclobutyl)methyl]-1H-pyrazol-5-amine
• 2138562-14-6
• EN300-1179470

• Inchi： 1S/C14H17BrN4/c1-9-2-10(3-9)8-19-14(16)5-13(18-19)11-4-12(15)7-17-6-11/h4-7,9-10H,2-3,8,16H2,1H3
• InChI Key： RQSNTWNLUGUIHT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=C(N)N(CC2CC(C)C2)N=1

Computed Properties

• Exact Mass: 320.06366g/mol
• Monoisotopic Mass: 320.06366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine

Introduction to 3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine (CAS No. 2138562-14-6)

The compound 3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine (CAS No. 2138562-14-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This heterocyclic molecule, featuring a pyrazole core conjugated with a brominated pyridine moiety and a bulky 3-methylcyclobutyl group, has garnered considerable attention due to its structural complexity and potential biological activity.

At the heart of this compound's structure lies the pyrazole scaffold, a heterocyclic ring system renowned for its broad spectrum of biological activities. Pyrazoles have been extensively studied and utilized in the development of drugs targeting various diseases, including inflammation, cancer, and infectious diseases. The introduction of a bromine atom at the 5-position of the pyridine ring enhances the compound's reactivity, making it a versatile intermediate for further functionalization. Additionally, the presence of a 3-methylcyclobutyl substituent introduces steric hindrance and potential lipophilicity, which can influence its pharmacokinetic properties.

Recent research in medicinal chemistry has highlighted the importance of optimizing both potency and selectivity in drug design. The unique combination of substituents in 3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine positions it as a promising candidate for further investigation. Studies have demonstrated that such structural motifs can interact with biological targets in novel ways, potentially leading to the discovery of next-generation therapeutics.

The bromopyridine moiety is particularly noteworthy, as brominated pyridines are known to exhibit diverse biological activities. They have been explored as key components in kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The bromine atom not only serves as a handle for further chemical modifications but also contributes to the compound's binding affinity by forming hydrogen bonds or participating in halogen bonding interactions with biological targets.

The 3-methylcyclobutyl group adds another layer of complexity to the molecule. This bulky substituent can influence both the solubility and permeability of the compound, critical factors in drug development. By incorporating this group, chemists aim to enhance oral bioavailability while minimizing off-target effects. The cycloalkyl moiety also provides steric stability, preventing unwanted conformations that could reduce efficacy.

Current research initiatives are focusing on leveraging computational methods to predict the biological activity of such complex molecules. High-throughput virtual screening (HTVS) and molecular docking studies have shown promise in identifying lead compounds with high affinity for specific targets. In one notable study published last year, researchers utilized these techniques to screen a library containing derivatives of 3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine, identifying several potent inhibitors of a protein implicated in cancer progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only streamline production but also allow for rapid diversification of the molecular structure, enabling researchers to explore a wide range of analogs.

One particularly innovative approach involves using flow chemistry techniques to enhance reaction efficiency and scalability. Flow systems provide better control over reaction parameters compared to traditional batch processing, leading to improved reproducibility and reduced waste generation. This aligns with the growing emphasis on green chemistry principles in pharmaceutical research.

The potential applications of 3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine extend across multiple therapeutic areas. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its structural features make it a suitable candidate for developing treatments targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion,3-(5-bromopyridin-3-yl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine (CAS No. 2138562-14-6) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of functional groups offers opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new therapeutic targets and develop sophisticated synthetic methodologies,this compound is poised to play a significant role in future medical breakthroughs.